N,N-Dimethyl-2-(3-piperidinyl)-1-ethanamine
Overview
Description
“N,N-Dimethyl-2-(3-piperidinyl)-1-ethanamine” is a chemical compound with the molecular formula C12H19N3 . It is a derivative of piperidine, a heterocyclic organic compound .
Molecular Structure Analysis
The molecular structure of “N,N-Dimethyl-2-(3-piperidinyl)-1-ethanamine” consists of a piperidine ring attached to an ethanamine group, which is further substituted with two methyl groups .Scientific Research Applications
Medicine
In the medical field, this compound has potential applications as a precursor for the synthesis of various pharmacologically active molecules. Its structural similarity to compounds that interact with neurotransmitter systems suggests it could be used in the development of new therapeutic agents targeting neurological disorders .
Chemistry
N,N-Dimethyl-2-(3-piperidinyl)-1-ethanamine: can serve as a building block in organic synthesis. Its piperidine moiety is a common feature in many pharmaceuticals, and modifications to its structure could lead to new chemical entities with potential industrial applications .
Biology
Biologically, this compound could be involved in studies related to receptor binding due to its nitrogen-containing rings, which are often seen in ligands that bind to biological receptors. It may be used in assays to understand binding kinetics and affinities in biological systems .
Pharmacology
Pharmacologically, the compound could be explored for its kinase inhibition properties. Kinases are enzymes that play a crucial role in signal transduction and are targets for cancer therapy. Research into kinase inhibitors is a significant area of pharmacological studies .
Neuroscience
In neuroscience, N,N-Dimethyl-2-(3-piperidinyl)-1-ethanamine could be used to study neural pathways and brain function. It might act on central nervous system receptors or transporters, which could make it a valuable tool in neuropharmacological research .
Materials Science
This compound could also find applications in materials science, particularly in the development of novel polymers or as a catalyst in polymerization reactions. Its ability to interact with various chemicals could lead to the creation of new materials with unique properties .
Future Directions
properties
IUPAC Name |
N,N-dimethyl-2-piperidin-3-ylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2/c1-11(2)7-5-9-4-3-6-10-8-9/h9-10H,3-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSWZWFUGBKCCCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCC1CCCNC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Dimethyl-2-(3-piperidinyl)-1-ethanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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